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Compound of Interest

Compound Name: LRRK2 inhibitor 1

Cat. No.: B2725292 Get Quote

This guide provides procedural, step-by-step information for the safe and compliant disposal of

LRRK2 inhibitors in a laboratory setting. The primary focus is on ensuring the safety of

researchers and the environment by adhering to established chemical waste management

protocols.

Crucial First Step: Identify Your Specific Inhibitor

The term "LRRK2 inhibitor" can refer to numerous distinct chemical compounds, each with

unique properties and hazard profiles. Before proceeding, you must identify the specific

inhibitor you are using by its Chemical Abstracts Service (CAS) number and consult its

corresponding Safety Data Sheet (SDS) provided by the manufacturer. The SDS is the primary

source of information for safe handling and disposal.

Different LRRK2 inhibitors can have vastly different hazard classifications. For example, one

compound may be classified as non-hazardous, while another may be harmful if swallowed

and toxic to aquatic life.

Comparative Data of LRRK2 Inhibitors
To illustrate the variability among these compounds, the following table summarizes information

for different molecules marketed as LRRK2 inhibitors.
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Product Name CAS Number
Molecular
Formula

Hazard
Classification

Disposal
Recommendati
on

LRRK2 inhibitor

1
1802525-61-6 C₂₀H₂₃N₅O₄

Not a hazardous

substance or

mixture

Dispose in

accordance with

local, state, and

federal

regulations

LRRK2-IN-1 1234480-84-2 C₃₁H₃₈N₈O₃

SDS not

available in

search results.

Assumed

potentially

hazardous.

Follow

hazardous

chemical waste

procedures.

LRRK2 inhibitor

18
1459257-24-9 C₁₆H₁₅F₃N₆O

Harmful if

swallowed; Very

toxic to aquatic

life with long

lasting effects

Dispose of

contents/contain

er to an

approved waste

disposal plant

Disposal Workflow
The following diagram outlines the critical decision-making process for the proper disposal of

any LRRK2 inhibitor.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of LRRK2
Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2725292#lrrk2-inhibitor-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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